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Compound of Interest

Compound Name: 1-Bromo-2-ethynylbenzene

Cat. No.: B014331

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromo-2-ethynylbenzene in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2-ethynylbenzene is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2][3][4] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Summary of Hazards:

Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation[1][2][3][4]

o Causes serious eye irritation[1]
Eye Irritation H319

[21[3][4]

Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation[1][2][31[4]
Combustible Liquid H227 Combustible liquid[2]
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Required Personal Protective Equipment (PPE):

Protection Type Specification Rationale

] To protect against splashes
] Chemical safety goggles and a
Eye and Face Protection ) and vapors that can cause
face shield. ] o
serious eye irritation.[1][4]

Chemically resistant gloves
) ] (e.g., nitrile or neoprene) and a  To prevent skin contact, which
Skin Protection ) o
flame-resistant lab coat worn can cause irritation.[1][4][5]

over full-length clothing.

Use in a well-ventilated

chemical fume hood. If ) )
o To prevent inhalation of
) ) ventilation is inadequate, a )
Respiratory Protection _ vapors, which may cause
NIOSH-approved respirator ) o
] ] ] respiratory irritation.[1][4]
with an organic vapor cartridge

(type ABEK) is necessary.

Handling and Storage Procedures

Operational Plan:
e Preparation:
o Ensure a chemical fume hood is operational and certified.
o Verify the location and functionality of the nearest safety shower and eyewash station.
o Prepare a spill kit with appropriate absorbent materials (e.g., vermiculite, sand).
o Don all required PPE before handling the chemical.
e Handling:

o All handling of 1-Bromo-2-ethynylbenzene, including weighing and transferring, must be
conducted inside a chemical fume hood.
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[e]

Use appropriate, clean glassware and transfer techniques to minimize the risk of splashes
and spills.

[e]

Keep the container tightly closed when not in use.[6]

o

Avoid breathing vapors, mist, or gas.[2]

[¢]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

e Storage:
o Store in a well-ventilated place and keep cool.[2]
o The storage class for this chemical is 10: Combustible liquids.[1][4]

o Store in a tightly sealed container, clearly labeled with the chemical name and hazard
warnings.

Chemical Properties:

Property Value

CAS Number 766-46-1[1][7]

Molecular Weight 181.03 g/mol [1][3][7]

Boiling Point 92-93 °C at 20 mmHg[1][4][7]
Density 1.443 g/mL at 25 °C[1][4][7]

Flash Point 63 °C (145.4 °F) - closed cup[1][4]

Emergency and Disposal Procedures

First Aid Measures:
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Exposure Route

Procedure

In case of eye contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

In case of skin contact

Wash with plenty of water. If skin irritation
occurs, get medical help.[6] Take off

contaminated clothing and wash it before reuse.

[6]

If inhaled

Remove person to fresh air and keep

comfortable for breathing.[6]

If swallowed

Call a poison center or doctor if you feel unwell.

Rinse mouth.[8]

Spill and Disposal Plan:

e Spill Response:

o Evacuate the area immediately.

o Remove all sources of ignition.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

o Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

o Do not allow the spill to enter drains or waterways.

» Disposal:

o All waste containing 1-Bromo-2-ethynylbenzene and any contaminated materials (e.g.,

gloves, absorbent pads) must be treated as hazardous waste.
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o Collect all waste in a clearly labeled, sealed, and appropriate container.

o Dispose of the waste through a licensed and approved hazardous waste disposal facility.
[2][9] Do not dispose of it down the drain or in regular trash.

Workflow and Logical Relationships

The following diagram illustrates the standard workflow for the safe handling of 1-Bromo-2-
ethynylbenzene, from preparation to disposal.
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Safe Handling Workflow for 1-Bromo-2-ethynylbenzene
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Caption: Workflow for handling 1-Bromo-2-ethynylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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